Cas no 614-28-8 (Benzamide, N-benzoyl-)

• Product Name: Benzamide, N-benzoyl-
• CAS No: 614-28-8
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD00234851
• CID: 510959
• PubChem ID: 136413
• Update Time: 2025-10-07

Benzamide, N-benzoyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-benzoyl-
• N-Benzoyl-benzamide
• Benzamide,N-benzoyl
• benzoylbenzamide
• Dibenzamide
• Dibenzimide
• Dibenzoylamine
• N,N-dibenzoylamine
• N,N-dibenzoylimide
• N-benzoyl benzamide
• T0400-2490
• Benzoic acid, imide
• N-Benzoylbenzamide #
• SR-01000025237
• SR-01000025237-1
• DTXSID50210319
• Enamine_005663
• MFCD00234851
• NSC167204
• CS-0236057
• 614-28-8
• CHEMBL19079
• N-Benzoylbenzamide
• Oprea1_762319
• AKOS003632411
• HMS1410B09
• SCHEMBL76489
• EN300-16705
• Dibenzamid
• NSC-167204
• NSC 167204
• IDI1_007898

• MDL： MFCD00234851
• Inchi： 1S/C14H11NO2/c16-13(11-7-3-1-4-8-11)15-14(17)12-9-5-2-6-10-12/h1-10H,(H,15,16,17)
• InChI Key： ZHDORMMHAKXTPT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 225.07900
• Monoisotopic Mass: 225.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.1508 (rough estimate)
• Melting Point: 152°C
• Boiling Point: 366.75°C (rough estimate)
• Flash Point: 163.6°C
• Refractive Index: 1.5780 (estimate)
• PSA: 46.17000
• LogP: 2.64770

Additional information on Benzamide, N-benzoyl-

Comprehensive Overview of Benzamide, N-benzoyl- (CAS No. 614-28-8): Properties, Applications, and Industry Insights

Benzamide, N-benzoyl- (CAS No. 614-28-8), also known as N-Benzoylbenzamide, is a specialized organic compound with a molecular formula of C₁₄H₁₁NO₂. This white crystalline solid is widely recognized for its role in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique amide linkage and aromatic ring structure make it a versatile building block in modern chemistry.

In recent years, the demand for high-purity Benzamide derivatives has surged due to their applications in drug discovery and green chemistry. Researchers frequently search for "N-Benzoylbenzamide solubility," "CAS 614-28-8 suppliers," and "Benzamide derivatives in medicinal chemistry," reflecting its growing industrial relevance. The compound's stability under moderate conditions aligns with the sustainable synthesis trends emphasized in 2024.

The synthesis of Benzamide, N-benzoyl- typically involves the condensation of benzoic acid derivatives with aniline compounds, a process optimized for low-waste production. Analytical techniques like HPLC and NMR spectroscopy confirm its purity (>98%), a critical parameter for pharmaceutical-grade applications. Industry reports highlight its use in developing non-steroidal anti-inflammatory drug (NSAID) precursors, though specific therapeutic claims require clinical validation.

From a commercial perspective, CAS 614-28-8 attracts attention in specialty chemicals markets, with pricing influenced by raw material fluctuations and GMP compliance requirements. Regulatory databases confirm its approval under REACH and US EPA guidelines for research use. Notably, its low ecotoxicity profile makes it preferable over halogenated alternatives in eco-friendly formulations.

Emerging studies explore N-Benzoylbenzamide's potential in organic electronics, particularly as a charge transport modifier in photovoltaic cells. This aligns with global searches for "bio-compatible semiconductor materials" and "renewable energy additives." The compound's thermal stability (decomposition >250°C) further supports such high-tech applications.

Quality control protocols for Benzamide, N-benzoyl- emphasize residual solvent analysis and particle size distribution, especially for nanoscale formulations. Suppliers increasingly provide COA (Certificate of Analysis) documentation to meet ISO 9001 standards, addressing the market's focus on traceability and supply chain transparency.

Future research directions may leverage computational chemistry to predict new Benzamide-based polymers, responding to academic queries about "molecular docking with amide compounds." The compound's hydrogen bonding capacity presents opportunities in supramolecular chemistry, a field gaining traction in smart material development.

Storage recommendations for CAS 614-28-8 include argon-protected containers at controlled room temperature, with stability data showing >24-month shelf life under optimal conditions. These specifications cater to laboratory inventory management needs frequently searched by procurement specialists.

In conclusion, Benzamide, N-benzoyl- exemplifies how classical organic compounds find renewed utility in cutting-edge applications. Its balanced reactivity and environmental compatibility position it as a valuable asset across pharmaceuticals, advanced materials, and green technology sectors, warranting continued scientific and industrial attention.